Cas no 1804888-53-6 (2,5-Bis(trifluoromethyl)-4-fluoroaniline)

2,5-Bis(trifluoromethyl)-4-fluoroaniline structure
1804888-53-6 structure
Product Name:2,5-Bis(trifluoromethyl)-4-fluoroaniline
CAS No:1804888-53-6
MF:C8H4F7N
MW:247.112886428833
CID:4706452
Update Time:2023-08-15

2,5-Bis(trifluoromethyl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(trifluoromethyl)-4-fluoroaniline
    • Inchi: 1S/C8H4F7N/c9-5-1-4(8(13,14)15)6(16)2-3(5)7(10,11)12/h1-2H,16H2
    • InChI Key: BIWVEZKGUXOATR-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Topological Polar Surface Area: 26
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